N-((1-phenyl-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide
CAS No.: 921124-46-1
Cat. No.: VC7606773
Molecular Formula: C15H12F3N5O2S
Molecular Weight: 383.35
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 921124-46-1 |
|---|---|
| Molecular Formula | C15H12F3N5O2S |
| Molecular Weight | 383.35 |
| IUPAC Name | N-[(1-phenyltetrazol-5-yl)methyl]-3-(trifluoromethyl)benzenesulfonamide |
| Standard InChI | InChI=1S/C15H12F3N5O2S/c16-15(17,18)11-5-4-8-13(9-11)26(24,25)19-10-14-20-21-22-23(14)12-6-2-1-3-7-12/h1-9,19H,10H2 |
| Standard InChI Key | CJCCORCOPAANHU-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)N2C(=NN=N2)CNS(=O)(=O)C3=CC=CC(=C3)C(F)(F)F |
Introduction
N-((1-phenyl-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide is a complex organic compound that combines elements of tetrazole and sulfonamide chemistry. Despite the lack of specific information on this compound in the provided search results, we can infer its properties and potential applications based on similar compounds and general principles of organic chemistry.
3.1. Antimicrobial Activity
Sulfonamides are well-known for their antimicrobial properties, acting as competitive inhibitors of dihydropteroate synthase in bacteria. The incorporation of a tetrazole ring could potentially enhance or modify this activity.
3.2. Anti-inflammatory Activity
Some sulfonamides have shown anti-inflammatory effects, although this is less common. The presence of a trifluoromethyl group might influence the compound's ability to interact with biological targets involved in inflammation.
3.3. Anticancer Activity
While not directly related to the compound , some sulfonamide derivatives have been explored for their anticancer properties. The structural features of N-((1-phenyl-1H-tetrazol-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide might warrant investigation in this area.
Synthesis and Characterization
The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrazole ring and its attachment to the phenyl group, followed by sulfonamide formation. Characterization would involve techniques like NMR, MS, and IR spectroscopy to confirm the structure and purity.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume